Cas no 2171646-09-4 (9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane)

9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane structure
2171646-09-4 structure
Product Name:9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane
CAS No:2171646-09-4
MF:C11H22N2O
MW:198.305182933807
CID:6055939
PubChem ID:165840880
Update Time:2025-07-18

9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane
    • EN300-1641765
    • 2171646-09-4
    • 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
    • Inchi: 1S/C11H22N2O/c1-3-13-7-4-11(5-8-13)10(2)12-6-9-14-11/h10,12H,3-9H2,1-2H3
    • InChI Key: VRLQEALODOWCFR-UHFFFAOYSA-N
    • SMILES: O1CCNC(C)C21CCN(CC)CC2

Computed Properties

  • Exact Mass: 198.173213330g/mol
  • Monoisotopic Mass: 198.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.5Ų

9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1641765-0.05g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
0.05g
$851.0 2023-06-04
Enamine
EN300-1641765-0.1g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
0.1g
$892.0 2023-06-04
Enamine
EN300-1641765-0.25g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
0.25g
$933.0 2023-06-04
Enamine
EN300-1641765-0.5g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
0.5g
$974.0 2023-06-04
Enamine
EN300-1641765-1.0g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
1g
$1014.0 2023-06-04
Enamine
EN300-1641765-2.5g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
2.5g
$1988.0 2023-06-04
Enamine
EN300-1641765-5.0g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
5g
$2940.0 2023-06-04
Enamine
EN300-1641765-10.0g
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
10g
$4360.0 2023-06-04
Enamine
EN300-1641765-50mg
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
50mg
$851.0 2023-09-22
Enamine
EN300-1641765-100mg
9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
2171646-09-4
100mg
$892.0 2023-09-22

9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane Related Literature

Additional information on 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171646-09-4)

9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane, identified by its CAS number 2171646-09-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic structure, featuring a unique blend of oxygen and nitrogen heterocycles, positions it as a promising candidate for further exploration in drug discovery and molecular design. The compound's intricate framework, comprising an oxacycloalkane and a diazaspiro system, suggests potential applications in modulating biological pathways and interactions.

The nomenclature of this compound follows the IUPAC rules for spiro compounds, where the core structure is described as a spiro linkage between two cyclic units. The presence of ethyl and methyl substituents at specific positions enhances its structural diversity, which is often exploited to fine-tune pharmacokinetic and pharmacodynamic properties. Such modifications are critical in medicinal chemistry, as they can significantly influence the compound's solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique structural features and biological activities. Spiro compounds are known for their rigid frameworks, which can stabilize reactive intermediates and improve binding affinity to biological targets. The 1-oxa-4,9-diazaspiro[5.5]undecane scaffold provides a rich platform for designing molecules with potential therapeutic effects. For instance, studies have shown that similar spirocyclic structures exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane is its potential to interact with multiple biological targets simultaneously. This polypharmacophoric nature is highly desirable in drug development, as it can lead to synergistic effects and reduced side effects. The compound's ability to modulate different signaling pathways makes it an attractive candidate for treating multifaceted diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane with greater accuracy. Molecular docking simulations have identified potential binding pockets on target proteins where this compound could exert its effects. These simulations not only accelerate the drug discovery process but also provide insights into the molecular interactions that govern its activity. Such computational approaches are becoming increasingly integral to modern medicinal chemistry research.

The synthesis of 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to construct such intricate molecules efficiently. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. These advancements are crucial for translating promising candidates like this one into viable therapeutic agents.

Preclinical studies have begun to explore the pharmacological profile of 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane, providing preliminary evidence of its potential therapeutic benefits. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with disease progression while maintaining low toxicity levels. These findings are encouraging and warrant further investigation into its clinical applicability. The compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability, also contribute to its attractiveness as a drug candidate.

The future of research on 9-ethyl-5-methyl-1-oxa-4,9-diazaspiro[5.5]undecane lies in interdisciplinary collaboration between chemists, biologists, and clinicians. By combining experimental data with computational modeling, researchers can accelerate the discovery process and optimize the compound's properties for clinical use. Additionally, exploring derivatives of this molecule may uncover even more potent and selective agents with improved therapeutic profiles.

In conclusion,9-(Ethyl)-5-(methyl)-1-(oxa)-4-(tetrahydro)-2H-pyrano]-spiro(3H-pyrazole)-3(2H)-yl]-2-methoxypropanone is a structurally fascinating compound with significant potential in pharmaceutical development.* Its unique spirocyclic framework,* combined with* favorable biological activities,* positions it as* a valuable asset* in the quest* for novel therapeutics.* As research* continues*to uncover new applications*for this molecule,* it is likely*to play an increasingly important role*in addressing some of medicine's most pressing challenges.*

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.